![molecular formula C20H18N4O4 B4069881 N-(3-methoxyphenyl)-5-nitro-2-[(3-pyridinylmethyl)amino]benzamide](/img/structure/B4069881.png)
N-(3-methoxyphenyl)-5-nitro-2-[(3-pyridinylmethyl)amino]benzamide
Overview
Description
N-(3-methoxyphenyl)-5-nitro-2-[(3-pyridinylmethyl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as MNA-715 and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential future directions for research.
Mechanism of Action
MNA-715 exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes involved in the production of pro-inflammatory cytokines and the growth of cancer cells. Specifically, MNA-715 inhibits the activity of the enzyme IKKβ, which is involved in the production of pro-inflammatory cytokines, and the enzyme Aurora kinase A, which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that MNA-715 has a variety of biochemical and physiological effects. MNA-715 has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, MNA-715 has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to a reduction in tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using MNA-715 in lab experiments is its high potency and specificity for the enzymes IKKβ and Aurora kinase A. This allows for more targeted and effective inhibition of these enzymes compared to other compounds. One limitation of using MNA-715 is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on MNA-715. One area of interest is the development of MNA-715 analogs with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to investigate the potential applications of MNA-715 in the treatment of other diseases such as neurodegenerative disorders and autoimmune diseases. Finally, research is needed to investigate the potential side effects of MNA-715 and its safety profile in humans.
In conclusion, MNA-715 is a chemical compound with significant potential in the field of medicine. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of MNA-715 and its potential applications in the clinic.
Scientific Research Applications
MNA-715 has been extensively studied for its potential applications in the field of medicine. Studies have shown that MNA-715 has anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of various diseases such as arthritis and cancer.
properties
IUPAC Name |
N-(3-methoxyphenyl)-5-nitro-2-(pyridin-3-ylmethylamino)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O4/c1-28-17-6-2-5-15(10-17)23-20(25)18-11-16(24(26)27)7-8-19(18)22-13-14-4-3-9-21-12-14/h2-12,22H,13H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEYCKBCECKLTIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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